Cas no 873463-81-1 (Ethanethioic acid, S-[(2,4-difluorophenyl)methyl] ester)

• Product Name: Ethanethioic acid, S-[(2,4-difluorophenyl)methyl] ester
• CAS No: 873463-81-1
• MF: C₉H₈F₂OS
• MW: 202.221028327942
• CID: 1877021
• PubChem ID: 86089194
• Update Time: 2025-04-21

Ethanethioic acid, S-[(2,4-difluorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[(2,4-difluorophenyl)methyl] ester
• 873463-81-1
• S-[(2,4-Difluorophenyl)methyl] ethanethioate
• DTXSID701259758
• SCHEMBL7315435

• Inchi： 1S/C9H8F2OS/c1-6(12)13-5-7-2-3-8(10)4-9(7)11/h2-4H,5H2,1H3
• InChI Key： NHAJCOFCFNACEO-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 202.02639237Da
• Monoisotopic Mass: 202.02639237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų